Cas no 2171899-27-5 (2-bromo-5-methoxyphenyl chloroformate)

• Product Name: 2-bromo-5-methoxyphenyl chloroformate
• CAS No: 2171899-27-5
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• CID: 5825394
• PubChem ID: 165788795
• Update Time: 2025-10-18

2-bromo-5-methoxyphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxyphenyl chloroformate
• 2171899-27-5
• SY297033
• EN300-1612780

• Inchi： 1S/C8H6BrClO3/c1-12-5-2-3-6(9)7(4-5)13-8(10)11/h2-4H,1H3
• InChI Key： GQEWNJJTBUWPRB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC(=O)Cl)OC

Computed Properties

• Exact Mass: 263.91888g/mol
• Monoisotopic Mass: 263.91888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-bromo-5-methoxyphenyl chloroformate

Comprehensive Guide to 2-Bromo-5-methoxyphenyl Chloroformate (CAS No. 2171899-27-5): Properties, Applications, and Industry Insights

2-Bromo-5-methoxyphenyl chloroformate (CAS No. 2171899-27-5) is a specialized organic compound widely recognized for its role in synthetic chemistry and pharmaceutical intermediates. This chloroformate derivative features a bromine substituent and a methoxy group, making it a versatile reagent for carbamate and carbonate formation. Its molecular structure (C₈H₆BrClO₃) and reactivity have garnered attention in peptide coupling, protecting group strategies, and high-value chemical synthesis.

In recent years, the demand for 2-bromo-5-methoxyphenyl chloroformate has surged due to its applications in drug discovery and material science. Researchers frequently search for "CAS 2171899-27-5 solubility" or "synthesis of 2-bromo-5-methoxyphenyl chloroformate," reflecting its technical relevance. The compound’s stability under anhydrous conditions and compatibility with Grignard reagents further enhance its utility in organometallic reactions.

From an industrial perspective, 2171899-27-5 is often discussed alongside "green chemistry alternatives" and "scalable synthetic routes." Innovations in catalytic processes and solvent-free reactions have positioned this compound as a candidate for sustainable manufacturing. Analytical techniques like HPLC and NMR are critical for quality control, addressing common queries such as "how to purify 2-bromo-5-methoxyphenyl chloroformate."

The safety profile of 2-bromo-5-methoxyphenyl chloroformate aligns with standard laboratory protocols, though users often seek "handling precautions for chloroformates." Proper storage in moisture-free environments and the use of inert atmospheres are recommended to maintain its efficacy. Its melting point and boiling point data are frequently referenced in patent literature, underscoring its role in intellectual property related to specialty chemicals.

Emerging trends highlight the compound’s potential in bioconjugation and polymeric materials. Searches for "2-bromo-5-methoxyphenyl chloroformate crosslinking" reveal growing interest in its use for surface modification and nanotechnology. As industries prioritize high-purity intermediates, suppliers of CAS 2171899-27-5 must adhere to stringent GMP standards to meet regulatory requirements.

In conclusion, 2-bromo-5-methoxyphenyl chloroformate (CAS No. 2171899-27-5) exemplifies the intersection of innovation and practical chemistry. Its multifaceted applications—from pharmaceuticals to advanced materials—make it a subject of ongoing research and commercial interest. For those exploring "buy 2171899-27-5" or "custom synthesis services," understanding its structure-activity relationship is essential for optimal utilization.